Cas no 554453-81-5 (5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone)
554453-81-5 structure
Product Name:5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone
CAS No:554453-81-5
MF:C11H10N2O2
MW:202.209302425385
CID:5734546
PubChem ID:130034614
Update Time:2023-11-02
5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- 5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone
- 554453-81-5
- DTXSID801243752
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- Inchi: 1S/C11H10N2O2/c1-13-7-9(6-12-11(13)15)8-2-4-10(14)5-3-8/h2-7,14H,1H3
- InChI Key: NUKGZWIGCLCYRF-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C1C=NC(N(C)C=1)=O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.9Ų
5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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